Cas no 13036-81-2 (1,3,5-Tri-N-propyl Hexahydro-S-triazine)

• Product Name: 1,3,5-Tri-N-propyl Hexahydro-S-triazine
• CAS No: 13036-81-2
• MF: C₁₂H₂₇N₃
• MW: 213.362882852554
• MDL: MFCD00040461
• CID: 216611
• PubChem ID: 83068
• Update Time: 2025-10-29

1,3,5-Tri-N-propyl Hexahydro-S-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tripropyl-1,3,5-triazinane
• 1,3,5-Triazine,hexahydro-1,3,5-tripropyl-
• 1,3,5-TRI-N-PROPYL HEXAHYDRO-S-TRIAZINE
• 1,3,5-tri(n-propyl) hexahydro-1,3,5-triazine
• 1,3,5-tri(n-propyl)-[1,3,5]-triazinane
• 1,3,5-Triazine,hexahydro-1,3,5-tripropyl
• 1,3,5-tripropyl-[1,3,5]triazinane
• 1,3,5-tripropylhexahydro-1,3,5-triazine
• 1,3,5-Tris(n-propyl)-hexahydro-1,3,5-triazin
• BB_SC-5433
• s-Triazine,hexahydro-1,3,5-tripropyl
• Ai3-51515
• Einecs 235-904-6
• Hexahydro-1,3,5-tripropyl-s-triazine
• hexahydro-1,3,5-tripropyl-1,3,5-triazine
• 1,3,5-Tri-n-propylhexahydro-1,3,5-triazine
• 1,3,5-Tripropyl-1,3,5-triazinane #
• 1,3,5-Triazine, hexahydro-1,3,5-tripropyl-
• FT-0700576
• DS-3101
• CS-0196664
• s-Triazine, hexahydro-1,3,5-tripropyl-
• MFCD00040461
• A888767
• NS00024103
• 13036-81-2
• DTXSID2065333
• SCHEMBL5104383
• AKOS005622543
• C72208
• DPHBVWJGMBYPMK-UHFFFAOYSA-N
• BBL011090
• STK802316
• DTXCID4033976
• 1,3,5-Tri-N-propyl Hexahydro-S-triazine

• MDL： MFCD00040461
• Inchi： 1S/C12H27N3/c1-4-7-13-10-14(8-5-2)12-15(11-13)9-6-3/h4-12H2,1-3H3
• InChI Key： DPHBVWJGMBYPMK-UHFFFAOYSA-N
• SMILES： N1(CCC)CN(CCC)CN(CCC)C1

Computed Properties

• Exact Mass: 213.22000
• Monoisotopic Mass: 213.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7A^2
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.880
• Melting Point: No data available
• Boiling Point: 94℃/0.7mm
• Flash Point: 101.9±9.7 °C
• Refractive Index: 1.4660
• PSA: 9.72000
• LogP: 1.82220
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,3,5-Tri-N-propyl Hexahydro-S-triazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazinanes 1,3,5-triazinanes

Additional information on 1,3,5-Tri-N-propyl Hexahydro-S-triazine

Professional Introduction to Compound with CAS No. 13036-81-2 and Product Name: 1,3,5-Tri-N-propyl Hexahydro-S-triazine

The compound with the CAS number 13036-81-2 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Its product name, 1,3,5-Tri-N-propyl Hexahydro-S-triazine, provides a detailed molecular description that is crucial for understanding its potential applications and interactions within biological systems. This introduction aims to provide a comprehensive overview of this compound, emphasizing its structural features, chemical properties, and the latest research findings that highlight its significance in modern medicinal chemistry.

The molecular structure of 1,3,5-Tri-N-propyl Hexahydro-S-triazine consists of a hexahydro-S-triazine core, which is a modified triazine ring system. The presence of propyl groups at the 1, 3, and 5 positions introduces specific steric and electronic characteristics to the molecule. This arrangement not only influences its solubility and stability but also plays a critical role in its interactions with biological targets. The hexahydro modification suggests a more flexible and less rigid conformation compared to its unsubstituted counterparts, which can be advantageous in drug design for achieving better pharmacokinetic profiles.

In recent years, there has been growing interest in triazine derivatives due to their diverse biological activities. The compound 1,3,5-Tri-N-propyl Hexahydro-S-triazine has been explored for its potential in various therapeutic areas. One of the most notable applications is in the development of kinase inhibitors, where the triazine core serves as a scaffold for binding to specific enzymatic targets. Kinases are key players in many cellular signaling pathways, making them attractive targets for therapeutic intervention. The propyl groups in this compound may enhance binding affinity by optimizing the orientation of key functional groups within the active site of the target kinase.

Additionally, the hexahydro-S-triazine moiety contributes to the compound's ability to undergo conformational changes that can improve its fit within binding pockets of proteins. This flexibility is particularly important in drug design, as it allows for the fine-tuning of interactions with biological targets. Recent studies have demonstrated that modifications in this region can significantly alter the pharmacological properties of triazine-based compounds. For instance, computational modeling and experimental validation have shown that subtle changes in the substitution pattern can lead to enhanced potency and selectivity.

The synthesis of 1,3,5-Tri-N-propyl Hexahydro-S-triazine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the hexahydro-S-triazine ring through catalytic hydrogenation or other cyclization methods. Subsequent steps involve the introduction of propyl groups at the 1, 3, and 5 positions using appropriate alkylating agents. The choice of reagents and catalysts is critical to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

From a pharmacological perspective, 1,3,5-Tri-N-propyl Hexahydro-S-triazine has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate kinase activity has been particularly well-documented. In vitro assays have revealed that this compound can inhibit the activity of several kinases involved in cancer cell proliferation and survival. These findings have prompted further investigation into its potential as an anticancer drug candidate. Moreover, its structural features make it amenable to further derivatization, allowing researchers to explore new analogs with improved pharmacological profiles.

The compound's chemical properties also make it an interesting candidate for use in material science applications beyond pharmaceuticals. For example, its ability to form stable complexes with metal ions suggests potential uses in catalysis or as a ligand in coordination chemistry. The hexahydro-S-triazine core can act as a chelating agent, facilitating the design of novel catalysts or functional materials. Such applications are particularly relevant in industries where precise control over reaction mechanisms is essential.

Regulatory considerations are an important aspect when evaluating compounds like 1,3,5-Tri-N-propyl Hexahydro-S-triazine for commercial use or clinical trials. Compliance with safety and environmental regulations ensures that their development and application are conducted responsibly. Manufacturers must adhere to stringent guidelines regarding synthesis procedures, waste management, and handling protocols to minimize any potential risks associated with these compounds.

In conclusion,1,3,5-Tri-N-propyl Hexahydro-S-triazine represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas，with particular emphasis on kinase inhibition for cancer treatment。Ongoing research continues to uncover new ways to leverage its properties，making it a valuable asset in both academic and industrial settings。As our understanding of molecular interactions evolves，compounds like this will undoubtedly play an increasingly important role in shaping future treatments。